Cas no 135635-50-6 (Deshydroxy Tarcolimus)

• Product Name: Deshydroxy Tarcolimus
• CAS No: 135635-50-6
• MF: C₄₄H₆₉NO₁₁
• MW: 788.018774747849
• CID: 5572736
• Update Time: 2025-10-24

Deshydroxy Tarcolimus Chemical and Physical Properties

Names and Identifiers

• 15,19-Epoxy-3H-pyrido[2,1-c][1,4]oxaazacyclotricosine-1,7,20,21(4H,23H)-tetrone, 5,6,8,11,12,13,14,15,16,17,18,19,24,25,26,26a-hexadecahydro-19-hydroxy-3-[2-(4-hydroxy-3-methoxycyclohexyl)-1-methylethenyl]-14,16-dimethoxy-4,10,12,18-tetramethyl-8-(2-propen-1-yl)-
• Deshydroxy Tarcolimus
• Tacrolimus Impurity 34

• Inchi： 1S/C44H69NO11/c1-10-13-32-21-26(2)20-27(3)22-37(53-8)40-38(54-9)24-30(6)44(51,56-40)41(48)42(49)45-19-12-11-14-33(45)43(50)55-39(28(4)15-17-34(32)46)29(5)23-31-16-18-35(47)36(25-31)52-7/h10,21,23,27-28,30-33,35-40,47,51H,1,11-20,22,24-25H2,2-9H3/b26-21+,29-23?
• InChI Key： OYSJHDOCNDGHCH-IWEGEDORSA-N
• SMILES： O1C(C(C)=CC2CCC(O)C(OC)C2)C(C)CCC(=O)C(CC=C)C=C(C)CC(C)CC(OC)C2OC(O)(C(C)CC2OC)C(=O)C(=O)N2CCCCC2C1=O |c:25|

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 848.5±75.0 °C(Predicted)
• pka: 9.97±0.70(Predicted)

Additional information on Deshydroxy Tarcolimus

Deshydroxy Tarcolimus (CAS No. 135635-50-6): An Emerging Immunosuppressive Agent

Deshydroxy Tarcolimus (CAS No. 135635-50-6) is a derivative of the well-known immunosuppressive agent Tacrolimus. This compound has gained significant attention in recent years due to its potential applications in the treatment of various autoimmune and inflammatory diseases. The structural modification of removing a hydroxyl group from Tacrolimus has led to a molecule with unique pharmacological properties, making it a promising candidate for further clinical development.

The chemical structure of Deshydroxy Tarcolimus is characterized by a macrocyclic lactone ring, which is a common feature of many immunosuppressive agents. This structure confers the compound with high lipophilicity, enabling it to easily cross cell membranes and exert its effects on intracellular targets. The removal of the hydroxyl group has been shown to alter the binding affinity and selectivity of the molecule, potentially leading to improved therapeutic outcomes with reduced side effects.

Recent studies have highlighted the potential of Deshydroxy Tarcolimus in various preclinical models. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Deshydroxy Tarcolimus exhibits potent immunosuppressive activity by inhibiting the calcineurin pathway, similar to Tacrolimus. However, it shows a more favorable pharmacokinetic profile, with enhanced bioavailability and prolonged half-life. These properties make it an attractive candidate for long-term treatment regimens.

In addition to its immunosuppressive effects, Deshydroxy Tarcolimus has shown promise in modulating inflammatory responses. A study conducted by researchers at the University of California, San Francisco, found that Deshydroxy Tarcolimus effectively reduces cytokine production and inhibits T-cell activation in vitro. This suggests that it could be beneficial in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The safety profile of Deshydroxy Tarcolimus is another critical aspect that has been extensively investigated. Preclinical toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects on major organs such as the liver and kidneys. These findings are crucial for advancing the compound into clinical trials and ultimately into clinical practice.

Clinical trials are currently underway to evaluate the efficacy and safety of Deshydroxy Tarcolimus in human subjects. Early phase I trials have shown promising results, with patients experiencing significant improvements in disease symptoms and quality of life. The ongoing phase II trials are designed to further validate these findings and explore optimal dosing regimens.

The development of Deshydroxy Tarcolimus represents a significant advancement in the field of immunosuppressive therapy. Its unique chemical structure and improved pharmacological properties offer new opportunities for treating a wide range of autoimmune and inflammatory conditions. As research continues to uncover its full potential, it is anticipated that Deshydroxy Tarcolimus will become an important addition to the therapeutic arsenal available to clinicians.

In conclusion, Deshydroxy Tarcolimus (CAS No. 135635-50-6) is a promising compound with significant potential in the treatment of autoimmune and inflammatory diseases. Its favorable pharmacokinetic profile, potent immunosuppressive activity, and good safety profile make it an exciting candidate for further clinical development. Ongoing research and clinical trials will provide valuable insights into its therapeutic applications and help establish its role in modern medicine.